Cas no 2228748-93-2 (2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid
• CAS No: 2228748-93-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6000790
• PubChem ID: 165968896
• Update Time: 2025-05-22

2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid
• EN300-1734714
• 2228748-93-2
• 2-[1-(1,2-dimethyl-1H-indol-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C15H17NO2/c1-10-14(15(7-8-15)9-13(17)18)11-5-3-4-6-12(11)16(10)2/h3-6H,7-9H2,1-2H3,(H,17,18)
• InChI Key： IPQCNGGUAYZGAK-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C3C=CC=CC=3N(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid

Comprehensive Analysis of 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid (CAS No. 2228748-93-2): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid (CAS No. 2228748-93-2) has emerged as a compound of significant interest. This indole-derived carboxylic acid features a unique cyclopropylacetic acid moiety, which contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

The structural complexity of 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid makes it a valuable scaffold for medicinal chemistry. Its 1,2-dimethylindole core is known to interact with various biological receptors, while the cyclopropyl ring enhances metabolic stability—a critical factor in modern drug design. Recent studies suggest potential applications in addressing oxidative stress-related conditions, a hot topic in anti-aging research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2228748-93-2 involves sophisticated multi-step protocols. The incorporation of the dimethylindole group requires careful optimization to achieve high yields, while the cyclopropylacetic acid segment demands precise stereochemical control. These challenges have sparked innovative approaches in green chemistry and flow synthesis methodologies, addressing the pharmaceutical industry's growing demand for sustainable production processes.

Analytical characterization of this compound presents unique opportunities for advanced techniques. The 1,2-dimethyl-1H-indol-3-yl moiety exhibits distinctive UV-Vis absorption patterns, making it suitable for fluorescence-based assays—a rapidly growing area in biochemical screening. Furthermore, its mass spectral fragmentation pattern serves as an important reference for researchers developing LC-MS methods for indole derivatives.

The physicochemical properties of 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid contribute to its growing popularity in drug formulation research. Its moderate lipophilicity (predicted LogP ~2.5) and acceptable aqueous solubility make it a promising candidate for oral bioavailability studies. These characteristics align well with current industry focus on bioavailability enhancement strategies for challenging molecular entities.

In computational chemistry and AI-driven drug discovery, this compound serves as an interesting case study for molecular docking simulations. The rigid cyclopropyl ring and planar indole system create unique challenges for predicting binding conformations, making it valuable for testing new algorithms in structure-activity relationship modeling—a subject of intense interest in pharmaceutical AI applications.

Safety assessments of CAS No. 2228748-93-2 indicate favorable toxicological profiles in preliminary studies, though comprehensive ADMET studies are still ongoing. This positions the compound as a potential lead for developing safer alternatives to existing therapeutics, particularly in light of recent regulatory emphasis on drug safety and cardiotoxicity screening.

The commercial availability of 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid has expanded significantly, reflecting growing research demand. Suppliers now offer various grades from milligram quantities for screening to kilogram scales for preclinical development, supporting its transition from research chemical to potential drug candidate—a journey closely watched by investors in biopharma startups.

Patent landscapes reveal increasing intellectual property activity surrounding indole-cyclopropyl hybrids, with CAS 2228748-93-2 appearing in several recent filings. This legal dimension adds another layer of complexity for researchers navigating the competitive field of small molecule therapeutics, where novel scaffolds command significant valuation.

Looking forward, 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylacetic acid represents an exciting intersection of traditional medicinal chemistry and modern drug discovery paradigms. Its unique structural features continue to inspire innovative research across multiple disciplines, from synthetic methodology development to cutting-edge targeted therapy approaches that dominate contemporary pharmaceutical R&D discussions.